4-methyl-N-[4-(propionylamino)phenyl]benzamide

• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• IUPAC Name: 4-methyl-N-[4-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H18N2O2/c1-3-16(20)18-14-8-10-15(11-9-14)19-17(21)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: YKFCPEYIBBGEGD-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C

Description

4-methyl-N-[4-(propionylamino)phenyl]benzamide, commonly known as MPAP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MPAP belongs to the class of benzamides and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of MPAP involves the inhibition of MAO-B activity. MAO-B is an enzyme that is involved in the metabolism of dopamine. Inhibition of MAO-B leads to an increase in dopamine levels, which has been found to be beneficial in the treatment of Parkinson's disease. MPAP has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
MPAP has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine in the brain, which has been found to be beneficial in the treatment of Parkinson's disease. MPAP has also been found to have anti-inflammatory and analgesic properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPAP in lab experiments is its well-established synthesis method. MPAP has been synthesized in various studies, and the synthesis method has been found to be reliable. Another advantage is its potential therapeutic applications, which make it a promising compound for further research. However, one limitation of using MPAP in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research on MPAP. One area of research could focus on the development of more efficient synthesis methods for MPAP. Another area of research could focus on the potential therapeutic applications of MPAP in other neurological disorders, such as Alzheimer's disease. Additionally, further research could be conducted to investigate the biochemical and physiological effects of MPAP in more detail.

Synthesis Methods

The synthesis of MPAP involves the reaction of 4-aminobenzamide with propionyl chloride, followed by the reaction with 4-aminophenyl-4-methyl-3-butanone. The final product is obtained by recrystallization from ethanol. The synthesis of MPAP has been reported in various studies and has been found to be a reliable method for obtaining the compound.

Scientific Research Applications

MPAP has been extensively studied for its potential therapeutic applications. It has been found to have neuroprotective, anti-inflammatory, and analgesic properties. MPAP has been shown to inhibit the activity of the enzyme monoamine oxidase B (MAO-B), which is involved in the metabolism of dopamine. This inhibition leads to an increase in dopamine levels, which has been found to be beneficial in the treatment of Parkinson's disease.